1,3-Di(4-methylphenoxy)propane

• CAS No.: 3722-64-3
• Molecular Formula: C17H20O2
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 1-methyl-4-[3-(4-methylphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H20O2/c1-14-4-8-16(9-5-14)18-12-3-13-19-17-10-6-15(2)7-11-17/h4-11H,3,12-13H2,1-2H3
• InChI Key: JOZVRHRYHVUIME-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCCOC2=CC=C(C=C2)C

Description

1,3-Di(4-methylphenoxy)propane is a useful research compound. Its molecular formula is C17H20O2 and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Operation was carried out in the same manner as in Example 2, using 1,3-propylene dichloride (108 g, 0.96 mol), p-cresol (205 g, 1.90 mol), water (35 ml) and a 49% aqueous solution of NaOH (106 g, 1.30 mol; a first dropwise addition) and further 79 g, 0.97 mol (a second dropwise addition), to obtain 1,3-di(4-methylphenoxy)propane in the form of white plate crystals (178 g). Yield: 73.2% based on p-cresol. M.P.: 93.5° C. Purity: 99.6%.